Cas no 2755812-81-6 (Descyano Nirmatrelvir Acetamide)

• Product Name: Descyano Nirmatrelvir Acetamide
• CAS No: 2755812-81-6
• MF: C₂₃H₃₄F₃N₅O₅
• MW: 517.54
• CID: 5082624
• Update Time: 2026-03-01

Descyano Nirmatrelvir Acetamide Chemical and Physical Properties

Names and Identifiers

• (1R,2S,5S)-N-[(2S)-1-Amino-1-oxo-3-((3S)-2-oxopyrrolidin-3-yl)propan-2-yl]-6,6-dimethyl-3-[3-methyl-N-(trifluoroacetyl)-L-valyl]-3-azabicyclo[3.1.0]hexane-2-carboxamide
• Descyano Nirmatrelvir Acetamide
• NND-2241101

• Inchi： 1S/C23H34F3N5O5/c1-21(2,3)15(30-20(36)23(24,25)26)19(35)31-9-11-13(22(11,4)5)14(31)18(34)29-12(16(27)32)8-10-6-7-28-17(10)33/h10-15H,6-9H2,1-5H3,(H2,27,32)(H,28,33)(H,29,34)(H,30,36)/t10-,11-,12-,13-,14-,15+/m0/s1
• InChI Key： OOGWLUVPYYAXCE-WCBJTDJXSA-N
• SMILES： C(=O)([C@H](C[C@@H]1CCNC1=O)NC([C@@H]1[C@H]2C([C@H]2CN1C(=O)[C@H](C(C)(C)C)NC(=O)C(F)(F)F)(C)C)=O)N

Additional information on Descyano Nirmatrelvir Acetamide

Research Briefing on Descyano Nirmatrelvir Acetamide (CAS: 2755812-81-6) and Its Implications in COVID-19 Therapeutics

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of Descyano Nirmatrelvir Acetamide (CAS: 2755812-81-6), a derivative of the well-known antiviral drug Nirmatrelvir, as a promising candidate for COVID-19 treatment. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic efficacy.

Descyano Nirmatrelvir Acetamide is structurally similar to Nirmatrelvir, the active ingredient in Paxlovid, but features a modified cyano group that enhances its pharmacokinetic properties. Recent studies have demonstrated that this modification improves the compound's bioavailability and metabolic stability, making it a more effective inhibitor of the SARS-CoV-2 main protease (Mpro). The compound's unique chemical structure (2755812-81-6) has been the subject of extensive research, with several preclinical studies reporting its superior antiviral activity compared to its parent compound.

One of the key findings from recent research is the compound's ability to bind more tightly to the Mpro active site, thereby disrupting viral replication more effectively. In vitro studies have shown that Descyano Nirmatrelvir Acetamide exhibits a lower IC50 value compared to Nirmatrelvir, indicating higher potency. Additionally, in vivo studies in animal models have demonstrated improved pharmacokinetic profiles, including longer half-life and better tissue penetration, which are critical for clinical efficacy.

Another significant aspect of Descyano Nirmatrelvir Acetamide is its potential to overcome resistance mutations in the SARS-CoV-2 protease. Recent computational and biochemical studies have revealed that the compound maintains its inhibitory activity against several mutant forms of Mpro that are resistant to Nirmatrelvir. This property makes it a valuable candidate for addressing the emerging challenge of drug-resistant COVID-19 variants.

Despite these promising results, further research is needed to fully understand the safety and efficacy of Descyano Nirmatrelvir Acetamide in humans. Current studies are focused on optimizing the synthesis process to ensure scalability and cost-effectiveness for large-scale production. Additionally, clinical trials are being planned to evaluate the compound's performance in human subjects, with preliminary results expected in the coming year.

In conclusion, Descyano Nirmatrelvir Acetamide (CAS: 2755812-81-6) represents a significant advancement in the development of next-generation antiviral therapies for COVID-19. Its enhanced pharmacokinetic properties, superior potency, and ability to combat resistance mutations position it as a promising candidate for future therapeutic applications. Continued research and development in this area will be crucial for translating these findings into clinical practice and addressing the ongoing challenges posed by the pandemic.